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Compound of Interest

Compound Name: 2944

Cat. No.: B611919

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for utilizing Z944, a potent and
selective T-type calcium channel blocker, in calcium imaging experiments. Detailed protocols
for both standalone calcium imaging and combined electrophysiology with two-photon calcium
imaging are provided, along with data summaries and visual workflows to facilitate
experimental design and execution.

Introduction to 2944

Z944 is a highly selective, orally available antagonist of T-type calcium channels,
demonstrating potent blockade of all three isoforms (CaV3.1, CaV3.2, and CaV3.3) with IC50
values in the nanomolar range.[1] T-type calcium channels are low-voltage activated channels
that play a crucial role in regulating neuronal excitability, including the generation of burst firing
in neurons.[2][3] Dysregulation of T-type channel activity has been implicated in various
neurological and psychiatric disorders, making them a key target for therapeutic intervention.[2]
[4] 2944 has been investigated for its potential in treating conditions such as absence seizures,
neuropathic pain, and epilepsy.[5][6]

In the context of cellular imaging, Z944 is a valuable tool for investigating the contribution of T-
type calcium channels to intracellular calcium dynamics. It has been shown to effectively
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reduce action potential-evoked calcium transients in neurons, providing a means to dissect the

role of these channels in calcium signaling pathways.[4][7]

Mechanism of Action

2944 exerts its effects by directly binding to and blocking the pore of T-type calcium channels.
[7] This blockade prevents the influx of calcium ions into the cell in response to membrane
depolarization. By selectively inhibiting T-type channels, Z944 allows researchers to isolate
their contribution to overall calcium signaling from that of other voltage-gated calcium channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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